Cas no 2172241-02-8 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpentanoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpentanoic acid
• CAS No: 2172241-02-8
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6034655
• PubChem ID: 165569217
• Update Time: 2025-05-30

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpentanoic acid
• EN300-1523852
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)butanamido]-2-methylpentanoic acid
• 2172241-02-8

• Inchi： 1S/C28H36N2O5/c1-17(2)25(26(31)29-15-9-10-18(3)27(32)33)19(4)30-28(34)35-16-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,17-19,24-25H,9-10,15-16H2,1-4H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： GTHNHMCODSKXJU-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C(NCCCC(C(=O)O)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpentanoic acid

Introduction to 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpentanoic Acid (CAS No. 2172241-02-8)

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpentanoic acid, identified by its CAS number 2172241-02-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an amine functionality, and a butanamido side chain. The presence of these structural motifs suggests potential applications in the synthesis of bioactive molecules, particularly in the realm of drug discovery and molecular recognition.

The Fmoc group is a well-established protecting group in peptide chemistry, widely used for the solid-phase synthesis of peptides due to its stability and ease of removal. In the context of this compound, the Fmoc moiety is attached to an amine group, indicating that it may serve as a precursor in the synthesis of more complex peptides or peptidomimetics. The use of such protecting groups underscores the compound's relevance in synthetic organic chemistry and its potential utility in constructing novel therapeutic agents.

The molecular structure of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpentanoic acid also features a butanamido side chain and a 2-methylpentanoic acid backbone. These structural elements contribute to the compound's overall solubility and bioavailability, which are critical factors in pharmaceutical development. The butanamido group, in particular, is often found in biologically active molecules due to its ability to form hydrogen bonds, enhancing interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules incorporating fluorenyl groups exhibit enhanced stability and improved pharmacokinetic properties, making them attractive candidates for drug development. The fluorenylmethoxycarbonyl moiety, in particular, has been implicated in the design of protease inhibitors and other enzyme-targeting agents.

The propan-2-yl substituent in the compound's name suggests the presence of an isopropyl group, which can influence the compound's electronic properties and interactions with biological targets. Isopropyl-substituted compounds are frequently studied for their potential as pharmacophores due to their ability to modulate receptor binding affinity and selectivity. In addition, the 2-methylpentanoic acid backbone provides a hydrophobic region that can enhance membrane permeability, an important consideration for oral bioavailability.

In the realm of drug discovery, the synthesis of peptidomimetics has become increasingly important as a strategy to overcome limitations associated with peptide-based drugs, such as poor stability and rapid degradation. The compound described here could serve as a key intermediate in the synthesis of peptidomimetics designed to mimic the bioactivity of natural peptides while exhibiting improved pharmacological properties. For instance, derivatives of this compound might be explored as inhibitors of protein-protein interactions or as modulators of enzyme activity.

Recent research has highlighted the role of fluorinated aromatic compounds in medicinal chemistry due to their unique physicochemical properties. Fluorine atoms can influence metabolic stability, lipophilicity, and binding affinity, making fluorinated molecules valuable tools in drug design. The fluorenylmethoxycarbonyl group in this compound is an example of how fluorinated aromatic systems can be integrated into drug candidates to enhance their therapeutic potential.

The butanamido side chain further contributes to the compound's potential biological activity by providing a site for hydrogen bonding interactions. This motif is commonly found in biologically active molecules due to its ability to form stable hydrogen bonds with nucleophilic residues in proteins. Such interactions are crucial for modulating enzyme activity and receptor binding affinity, making butanamido-containing compounds attractive candidates for therapeutic intervention.

From a synthetic perspective, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpentanoic acid represents an interesting challenge for organic chemists due to its complex structural features. The synthesis of this compound would likely involve multi-step reactions, including protection-deprotection strategies, nucleophilic substitution reactions, and coupling techniques such as Buchwald-Hartwig coupling for constructing amine bonds. The successful preparation of this molecule would not only demonstrate synthetic prowess but also provide a valuable building block for further derivatization and biological evaluation.

In conclusion, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-methylpentanoic acid (CAS No. 2172241-02-8) is a structurally complex organic molecule with significant potential applications in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for the synthesis of bioactive molecules, particularly peptidomimetics and fluorinated drug candidates. As computational methods and synthetic techniques continue to advance, compounds like this one will play an increasingly important role in the development of novel therapeutic agents.